![molecular formula C15H14N2O2S B2734930 N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide CAS No. 478079-49-1](/img/structure/B2734930.png)
N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thienoquinoline carboxamide-chalcone derivatives, which includes “N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide”, involves the cyclization of acylated chalcones and 2-mercaptoquinoline-3-carbaldehyde in DMF with K2CO3 .Molecular Structure Analysis
The molecular formula of “this compound” is C15H14N2O2S . The molecular weight is 286.35 .Scientific Research Applications
Synthesis and Biological Activity
The synthesis of thieno[2,3-b]quinoline derivatives has been a subject of interest due to their diverse biological activities. For example, Joyce Hung et al. (2014) synthesized forty-seven thieno[2,3-b]pyridines-2-carboxamides and related derivatives, finding compounds with potent antiproliferative activity against various cell lines, including melanoma and breast cancer cell lines. The study highlights the potential of these compounds in cancer research and therapy Hung et al., 2014.
Another study by S. Shishkina et al. (2018) on polymorphic modifications of a similar quinoline derivative with diuretic properties underscores the significance of crystal structure analysis in developing new pharmaceuticals Shishkina et al., 2018.
Chemical Synthesis Techniques
The advancements in synthetic methodologies for constructing quinoline derivatives have been notable. For instance, an efficient microwave-assisted synthesis of thieno[2,3-b]quinolines under solvent-free conditions reported by B. P. Nandeshwarappa et al. (2005) demonstrates a novel approach to generating these compounds, which could be foundational for further medicinal chemistry explorations Nandeshwarappa et al., 2005.
Antimicrobial and Antitubercular Activity
Research into the antimicrobial and antitubercular activities of thieno[2,3-b]quinoline derivatives has shown promising results. M. Raghavendra et al. (2006) synthesized thieno[2,3-b]quinoline-2-carboxylic acids and alkyl esters, demonstrating their antibacterial activity and highlighting the potential of these compounds in addressing infectious diseases Raghavendra et al., 2006.
Mechanism of Action
Thienoquinolines, including “N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide”, have exhibited promising antiproliferative effects against all tested cell lines and significant activity as EGFR inhibitors . The binding mode of the best EGFR inhibitor in the EGFR active site revealed that the thienoquinoline ring occupied the ATP-binding site while the chalcone moiety is located in the allosteric site and is responsible for the enhanced activity of these compounds .
Properties
IUPAC Name |
N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-19-7-6-16-14(18)13-9-11-8-10-4-2-3-5-12(10)17-15(11)20-13/h2-5,8-9H,6-7H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVMJBPQOQSVNOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=CC2=CC3=CC=CC=C3N=C2S1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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